N-(3,4-difluorophenyl)-5-[(2-nitrophenoxy)methyl]furan-2-carboxamide

• Molecular Formula: C18H12F2N2O5
• Molecular Weight: 374.3 g/mol
• IUPAC Name: N-(3,4-difluorophenyl)-5-[(2-nitrophenoxy)methyl]furan-2-carboxamide
• InChI: InChI=1S/C18H12F2N2O5/c19-13-7-5-11(9-14(13)20)21-18(23)17-8-6-12(27-17)10-26-16-4-2-1-3-15(16)22(24)25/h1-9H,10H2,(H,21,23)
• InChI Key: WZWFCFCZYQYGNO-UHFFFAOYSA-N
• SMILES: C1=CC=C(C(=C1)[N+](=O)[O-])OCC2=CC=C(O2)C(=O)NC3=CC(=C(C=C3)F)F

Description

N-(3,4-difluorophenyl)-5-[(2-nitrophenoxy)methyl]furan-2-carboxamide, also known as DFN-2, is a chemical compound that has been developed for its potential use in scientific research. DFN-2 belongs to a class of compounds known as furan carboxamides, which have been shown to have a range of biological activities.

Mechanism of Action

N-(3,4-difluorophenyl)-5-[(2-nitrophenoxy)methyl]furan-2-carboxamide is believed to act as a selective modulator of the sigma-2 receptor, which is involved in a range of cellular processes, including cell growth, differentiation, and apoptosis. By modulating the activity of this receptor, N-(3,4-difluorophenyl)-5-[(2-nitrophenoxy)methyl]furan-2-carboxamide may have potential therapeutic applications in a range of diseases.
Biochemical and Physiological Effects:
N-(3,4-difluorophenyl)-5-[(2-nitrophenoxy)methyl]furan-2-carboxamide has been shown to have a range of biochemical and physiological effects, including the induction of apoptosis in cancer cells, the modulation of calcium signaling pathways, and the regulation of neurotransmitter release in the brain.

Advantages and Limitations for Lab Experiments

N-(3,4-difluorophenyl)-5-[(2-nitrophenoxy)methyl]furan-2-carboxamide has a number of advantages for use in laboratory experiments, including its high potency and selectivity for the sigma-2 receptor, as well as its ability to cross the blood-brain barrier. However, there are also some limitations to its use, including its relatively complex synthesis and the need for further research to fully understand its mechanism of action.

Future Directions

There are a number of potential future directions for research on N-(3,4-difluorophenyl)-5-[(2-nitrophenoxy)methyl]furan-2-carboxamide, including:
1. Further studies on the mechanism of action of N-(3,4-difluorophenyl)-5-[(2-nitrophenoxy)methyl]furan-2-carboxamide, including its interactions with other receptors and signaling pathways.
2. Investigation of the potential therapeutic applications of N-(3,4-difluorophenyl)-5-[(2-nitrophenoxy)methyl]furan-2-carboxamide in a range of diseases, including cancer, neurological disorders, and psychiatric disorders.
3. Development of new analogs of N-(3,4-difluorophenyl)-5-[(2-nitrophenoxy)methyl]furan-2-carboxamide with improved potency and selectivity for the sigma-2 receptor.
4. Exploration of the potential use of N-(3,4-difluorophenyl)-5-[(2-nitrophenoxy)methyl]furan-2-carboxamide as a tool for understanding the role of the sigma-2 receptor in cellular processes.
5. Investigation of the potential use of N-(3,4-difluorophenyl)-5-[(2-nitrophenoxy)methyl]furan-2-carboxamide as a diagnostic tool for the detection of sigma-2 receptor expression in tissues and cells.

Synthesis Methods

N-(3,4-difluorophenyl)-5-[(2-nitrophenoxy)methyl]furan-2-carboxamide can be synthesized using a multi-step process that involves the reaction of 3,4-difluorophenylacetic acid with 2-nitrophenol, followed by the addition of furan-2-carboxylic acid and the use of a coupling agent to form the final product.

Scientific Research Applications

N-(3,4-difluorophenyl)-5-[(2-nitrophenoxy)methyl]furan-2-carboxamide has been shown to have potential applications in a variety of scientific research areas, including neuroscience, cancer research, and drug discovery. In particular, N-(3,4-difluorophenyl)-5-[(2-nitrophenoxy)methyl]furan-2-carboxamide has been studied for its potential use as a modulator of the sigma-2 receptor, which is involved in a range of cellular processes.